Cas no 2680836-42-2 (1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680836-42-2
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 6505353
• PubChem ID: 165912152
• Update Time: 2025-05-19

1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28285923
• 2680836-42-2

• Inchi： 1S/C12H16N4O4/c1-2-6-20-12(19)15-5-3-4-9(7-15)16-8-10(11(17)18)13-14-16/h2,8-9H,1,3-7H2,(H,17,18)
• InChI Key： ZBHJGBULUYCAKJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCC(C1)N1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680836-42-2)

1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2680836-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring fused with a triazole moiety, both of which are well-documented for their pharmacological relevance. The presence of an acylated propene oxide derivative further enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring is a common pharmacophore found in numerous therapeutic agents, known for its ability to modulate enzyme activity and receptor binding. In contrast, the triazole ring is frequently incorporated into drugs due to its stability and ability to engage in hydrogen bonding interactions. The acylated propene oxide group adds an additional layer of functionality, potentially enabling diverse chemical modifications that could fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, the combination of piperidine and triazole moieties has shown particular promise in addressing various diseases, including cancer and inflammatory disorders. The acylation at the propene oxide position introduces a reactive site that can be exploited for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid a versatile scaffold for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological entities. The presence of multiple functional groups—such as the carbonyl group from the acylated propene oxide and the carboxylic acid moiety—provides numerous opportunities for chemical manipulation. These functionalities can be used to form amide bonds, ester linkages, or other covalent attachments that are essential for creating biologically active molecules. Such structural versatility is highly valued in medicinal chemistry, where the ability to modify a lead compound can significantly impact its efficacy and safety profile.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design. By leveraging computational methods and high-throughput screening techniques, scientists can rapidly assess the potential of novel compounds like CAS No. 2680836-42. The structural features of 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid align well with this approach, offering a robust framework for virtual screening and experimental validation.

The triazole ring in particular has been extensively studied for its role in various therapeutic contexts. Its stability under physiological conditions makes it an ideal component for designing long-lasting drugs that require multiple interactions with biological targets. Additionally, the ability of triazoles to participate in hydrogen bonding interactions enhances their binding affinity to proteins and enzymes. These characteristics have led to their incorporation into numerous marketed drugs across different therapeutic categories.

The piperidine moiety further contributes to the compound's potential by providing a scaffold that can be easily modified to optimize solubility, bioavailability, and metabolic stability. Piperidine derivatives are known for their broad range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. By combining this motif with other pharmacophores like triazoles and acylated propene oxides, 1-{[propenyl oxycarbonyl](piperidin–3–yl)}–4–carboxytetrazole–5–amine (CAS No: 2680836–42–2) emerges as a multifaceted molecule with significant therapeutic promise.

Recent advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater ease than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have revolutionized the way new compounds are constructed. These methods allow for precise control over molecular structure at the atomic level, facilitating the development of highly specialized derivatives like CAS No 2680836.

The acylation at the propene oxide position is particularly noteworthy because it introduces a reactive site that can be exploited for further functionalization. This functionality can be used to attach various biomolecules or other pharmacophores, enhancing the compound's potential as a lead structure in drug discovery programs.

The carboxylic acid group at one end of the molecule provides another opportunity for chemical modification, such as forming esters or amides that are commonly used in drug design to improve solubility or target specificity.

In conclusion, 2680836–42–2 (CAS No) represents an intriguing candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of piperidine, triazole, and acylated propene oxide moieties offers multiple avenues for chemical modification, making it an ideal scaffold for developing novel therapeutic agents.